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Compound of Interest

Compound Name: 1,2-Diacetylbenzene

Cat. No.: B1203430 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on minimizing exposure to 1,2-Diacetylbenzene and ensuring its safe disposal.

Frequently Asked Questions (FAQs)
Q1: What is 1,2-Diacetylbenzene and what are its primary hazards?

A1: 1,2-Diacetylbenzene (CAS No. 704-00-7) is an aromatic hydrocarbon and a protein-

reactive γ-diketone.[1] While it is not classified as a hazardous substance under OSHA's

Hazard Communication Standard (29 CFR 1910.1200), it is known to be a neurotoxic

metabolite of the solvent 1,2-diethylbenzene.[1][2] The primary health concern is its potential

neurotoxicity. Studies have shown it can impair neural progenitor cells and hippocampal

neurogenesis.[1] Therefore, minimizing exposure is crucial.

Q2: Are there established occupational exposure limits for 1,2-Diacetylbenzene?

A2: Currently, there are no specific occupational exposure limits (OELs) like a Permissible

Exposure Limit (PEL) or Threshold Limit Value (TLV) established for 1,2-Diacetylbenzene.[2]

However, due to its known neurotoxic properties, it is prudent to handle it with care and keep

exposure as low as reasonably achievable.

Q3: What are the key physical and chemical properties of 1,2-Diacetylbenzene?
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A3: Understanding the properties of 1,2-Diacetylbenzene is essential for safe handling. Key

properties are summarized in the table below.

Property Value

Molecular Formula C₁₀H₁₀O₂

Molecular Weight 162.19 g/mol

Appearance Yellow to light brown crystalline powder

Melting Point 39-41 °C (lit.)

Boiling Point 110 °C at 0.1 mmHg (lit.)

Solubility Soluble in dichloromethane (50 mg/mL)

Q4: What are the recommended storage conditions for 1,2-Diacetylbenzene?

A4: 1,2-Diacetylbenzene should be stored in a cool, dry, and well-ventilated place. The

container should be kept tightly closed to prevent moisture absorption and contamination. It is

classified as a combustible solid.

Q5: What materials are incompatible with 1,2-Diacetylbenzene?

A5: 1,2-Diacetylbenzene is incompatible with strong oxidizing agents and strong bases.

Contact with these substances should be avoided to prevent hazardous reactions.

Troubleshooting Guides
Minimizing Exposure During Handling
Issue: Concerns about inhaling dust or fine particles when weighing or transferring solid 1,2-
Diacetylbenzene.

Solution:

Engineering Controls: Always handle solid 1,2-Diacetylbenzene in a well-ventilated area.

Use of a laboratory chemical hood or a balance enclosure is highly recommended to

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1203430?utm_src=pdf-body
https://www.benchchem.com/product/b1203430?utm_src=pdf-body
https://www.benchchem.com/product/b1203430?utm_src=pdf-body
https://www.benchchem.com/product/b1203430?utm_src=pdf-body
https://www.benchchem.com/product/b1203430?utm_src=pdf-body
https://www.benchchem.com/product/b1203430?utm_src=pdf-body
https://www.benchchem.com/product/b1203430?utm_src=pdf-body
https://www.benchchem.com/product/b1203430?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


minimize dust inhalation. Local exhaust ventilation should be employed at the source of dust

generation.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with

side shields or goggles, chemical-resistant gloves, and a lab coat. If dust generation is likely,

a NIOSH-approved respirator (e.g., N95) is required.

Handling Practices: Use the smallest possible quantity of the chemical for your experiment to

minimize waste and potential exposure. Avoid actions that can generate dust, such as

crushing or vigorous scraping. When transferring, do so carefully and close to the receiving

container.

Accidental Spills
Issue: A small spill of solid 1,2-Diacetylbenzene has occurred on the lab bench.

Solution:

Alert Personnel: Immediately alert others in the vicinity of the spill.

Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate the

immediate area and ensure adequate ventilation.

Don PPE: Before cleaning, ensure you are wearing the appropriate PPE, including gloves,

safety goggles, a lab coat, and if necessary, a respirator.

Containment and Cleanup:

For solid spills, carefully sweep or shovel the material into a suitable, labeled container for

disposal. Avoid generating dust during this process. Do not use compressed air for

cleanup.

Dampen the spilled material with a small amount of water to prevent it from becoming

airborne, but only if it is known that 1,2-Diacetylbenzene does not react with water.

After the bulk of the material is removed, decontaminate the area with a suitable solvent

(e.g., isopropanol, ethanol) and wipe with absorbent pads.
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Waste Disposal: All contaminated materials, including the spilled substance, absorbent pads,

and used PPE, must be placed in a sealed container and disposed of as hazardous waste

according to local regulations.

Safe Disposal of Waste
Issue: How to properly dispose of 1,2-Diacetylbenzene waste and contaminated materials.

Solution:

Waste Collection: Collect all 1,2-Diacetylbenzene waste, including unused product and

contaminated materials (e.g., gloves, wipes, pipette tips), in a clearly labeled, sealed, and

compatible waste container. Do not mix with other waste streams unless explicitly permitted

by your institution's hazardous waste management plan.

Labeling: The waste container must be labeled with the words "Hazardous Waste" and the

full chemical name "1,2-Diacetylbenzene".

Disposal Procedure: Dispose of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed disposal company. Follow all

local, state, and federal regulations for hazardous waste disposal. Never dispose of 1,2-
Diacetylbenzene down the drain or in the regular trash.

Experimental Protocols
Protocol for Weighing and Handling Solid 1,2-
Diacetylbenzene

Preparation:

Ensure the work area (a certified chemical fume hood or ventilated balance enclosure) is

clean and uncluttered.

Don the required PPE: safety glasses, nitrile or neoprene gloves, and a lab coat. For tasks

with a higher risk of dust generation, an N95 respirator is recommended.

Weighing:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1203430?utm_src=pdf-body
https://www.benchchem.com/product/b1203430?utm_src=pdf-body
https://www.benchchem.com/product/b1203430?utm_src=pdf-body
https://www.benchchem.com/product/b1203430?utm_src=pdf-body
https://www.benchchem.com/product/b1203430?utm_src=pdf-body
https://www.benchchem.com/product/b1203430?utm_src=pdf-body
https://www.benchchem.com/product/b1203430?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use a tared weigh boat or appropriate container.

Slowly and carefully transfer the desired amount of 1,2-Diacetylbenzene using a clean

spatula. Minimize the height from which the powder is dropped to reduce dust.

If any material is spilled, follow the spill cleanup procedure immediately.

Transfer:

When transferring the weighed solid to a reaction vessel, do so within the ventilated

enclosure.

If dissolving in a solvent, add the solvent to the solid slowly to avoid splashing.

Post-Handling:

Securely close the main container of 1,2-Diacetylbenzene.

Clean the spatula and any other reusable equipment with an appropriate solvent.

Wipe down the work surface with a damp cloth or a cloth moistened with a suitable

solvent.

Dispose of all contaminated disposable materials in the designated hazardous waste

container.

Remove and dispose of gloves properly, and wash hands thoroughly with soap and water.

Protocol for Decontamination of Glassware and
Surfaces

Initial Rinse:

In a chemical fume hood, rinse the contaminated glassware or surface with a suitable

solvent in which 1,2-Diacetylbenzene is soluble, such as dichloromethane or acetone.

Collect the rinse solvent as hazardous waste.

Washing:
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Wash the rinsed items with a laboratory detergent and warm water.

Use a brush to scrub all surfaces thoroughly.

Final Rinse:

Rinse the glassware or surface multiple times with deionized water.

Drying:

Allow the items to air dry completely or place them in a drying oven.

Verification (Optional but Recommended):

For critical applications, a final rinse with a clean solvent can be collected and analyzed

(e.g., by GC-MS or HPLC) to verify the absence of residual 1,2-Diacetylbenzene.

Visualizations
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Risk Minimization Workflow for 1,2-Diacetylbenzene
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Caption: A logical workflow for minimizing risk when working with 1,2-Diacetylbenzene.
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Simplified Neurotoxicity Pathway of 1,2-Diacetylbenzene
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Caption: A simplified diagram of the neurotoxic effects of 1,2-Diacetylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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